Cas no 941885-48-9 (1-ethyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: 1-ethyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 941885-48-9
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 5499419
• Update Time: 2025-05-20

1-ethyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-N-(4-methoxyphenyl)-2-oxo-1,8-naphthyridine-3-carboxamide
• 1-ethyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C18H17N3O3/c1-3-21-16-12(5-4-10-19-16)11-15(18(21)23)17(22)20-13-6-8-14(24-2)9-7-13/h4-11H,3H2,1-2H3,(H,20,22)
• InChI Key： WOHZKSVVFUFAAA-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC=N2)C=C(C(NC2=CC=C(OC)C=C2)=O)C1=O

Additional information on 1-ethyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Introduction to 1-ethyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 941885-48-9) and Its Emerging Applications in Chemical Biology

1-ethyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, identified by the CAS number 941885-48-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and promising biological activities. This compound belongs to the naphthyridine class of molecules, which are known for their broad spectrum of pharmacological effects. The presence of an ethyl group, a methoxy-substituted phenyl ring, and a carboxamide moiety contributes to its complex reactivity and potential therapeutic applications.

The molecular structure of 1-ethyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 941885-48-9) is characterized by a fused naphthyridine ring system, which is a nitrogen-containing heterocycle with two adjacent nitrogen atoms. This structural feature is crucial for its interaction with biological targets, particularly enzymes and receptors. The electron-rich nature of the naphthyridine core makes it an attractive scaffold for drug design, allowing for modifications that can enhance binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. 1-ethyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 941885-48-9) has emerged as a compound of interest due to its ability to interact with various biological targets. For instance, studies have suggested that this molecule may exhibit inhibitory effects on certain kinases and other enzymes implicated in disease progression.

One of the most compelling aspects of 1-ethyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 941885-48-9) is its potential as a lead compound for further drug development. Researchers have leveraged its scaffold to create derivatives with enhanced pharmacological properties. The methoxy group on the phenyl ring, for example, can be modified to improve solubility or metabolic stability, while the ethyl group and carboxamide moiety provide opportunities for further functionalization.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive molecules like 1-ethyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 941885-48-9). These technologies allow researchers to predict binding interactions and optimize molecular structures with unprecedented precision. As a result, compounds such as this one are being rapidly evaluated in preclinical studies to assess their efficacy and safety profiles.

The naphthyridine core of 1-ethyl-N-(4-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine -3-carboxamide (CAS No. 941885 -48 -9) is particularly noteworthy because it has been shown to exhibit favorable pharmacokinetic properties. This includes good oral bioavailability and moderate metabolic stability, which are critical factors for the development of successful therapeutic agents. Additionally, the compound’s ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

In vitro studies have demonstrated that 1 -ethyl-N-(4 -methoxyphenyl) - 2 - oxo - 1 , 2 - dihydro - 1 , 8 - naphthyridine - 3 - carboxamide (CAS No. 941885 -48 -9) can modulate various signaling pathways relevant to human health and disease. For example, research indicates that it may interfere with the activity of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and have been implicated in cancer development. Furthermore, the compound has shown promise in inhibiting Janus kinases (JAKs), which play a role in inflammatory responses.

The synthesis of 1 - ethyl - N -( 4 - methoxyphenyl) - 2 - oxo - 1 , 2 - dihydro - 1 , 8 - naphthyridine - 3 - carboxamide (CAS No. 941885 -48 -9) involves multi-step organic reactions that highlight the complexity of modern medicinal chemistry. The process typically begins with the condensation of appropriately substituted precursors under controlled conditions to form the naphthyridine core. Subsequent functionalization steps introduce the ethyl group and carboxamide moiety while maintaining regioselectivity.

One of the key challenges in developing drugs like 1 ethyl N (4 methoxyphenyl) 2 oxo 12 dihydro18 naphthyridine3 carboxamide (CAS No. 941885489) is ensuring optimal pharmacokinetic profiles without compromising efficacy. Researchers must balance potency with factors such as solubility, bioavailability, and metabolic stability. Advances in synthetic methodologies have enabled the creation of more refined derivatives that address these issues effectively.

The growing interest in 1 ethyl N(4 methoxyphenyl) 2 oxo12 dihydro18 naphthyridine3 carboxamide (CAS No. 941885489) underscores its potential as a versatile scaffold for drug discovery programs targeting various diseases including cancer immunotherapy where modulation